Cas no 1692205-06-3 (Octane, 4-(bromomethyl)-2,5-dimethyl-)

Octane, 4-(bromomethyl)-2,5-dimethyl-, is a brominated hydrocarbon derivative with a molecular formula of C11H21Br. This compound features a branched octane backbone substituted with a bromomethyl group at the 4-position and methyl groups at the 2- and 5-positions, enhancing its reactivity in alkylation and substitution reactions. Its well-defined structure makes it a valuable intermediate in organic synthesis, particularly for introducing alkyl or functionalized groups in pharmaceuticals, agrochemicals, and specialty chemicals. The bromomethyl moiety offers selective reactivity for further functionalization, while the steric effects of the dimethyl groups can influence reaction pathways. It is typically handled under inert conditions due to its sensitivity to moisture and light.
Octane, 4-(bromomethyl)-2,5-dimethyl- structure
1692205-06-3 structure
Product Name:Octane, 4-(bromomethyl)-2,5-dimethyl-
CAS No:1692205-06-3
MF:C11H23Br
MW:235.20432305336
CID:5283416
Update Time:2025-09-27

Octane, 4-(bromomethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Octane, 4-(bromomethyl)-2,5-dimethyl-
    • Inchi: 1S/C11H23Br/c1-5-6-10(4)11(8-12)7-9(2)3/h9-11H,5-8H2,1-4H3
    • InChI Key: PCZTVVUQHRFUSZ-UHFFFAOYSA-N
    • SMILES: CC(C)CC(CBr)C(C)CCC

Octane, 4-(bromomethyl)-2,5-dimethyl- Pricemore >>

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Additional information on Octane, 4-(bromomethyl)-2,5-dimethyl-

4-(Bromomethyl)-2,5-DimethylOctane (CAS No. 1692205-06-3): A Comprehensive Overview

4-(Bromomethyl)-2,5-dimethyl-octane (CAS No. 1692205-06-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound is characterized by its bromomethyl functional group and the presence of two methyl substituents at the 2 and 5 positions on the octane chain. These structural features make it an intriguing candidate for various applications in chemical synthesis, pharmaceutical research, and materials science.

The bromomethyl group in 4-(bromomethyl)-2,5-dimethyl-octane serves as a reactive site for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The bromine atom can be readily displaced by a variety of nucleophiles, including amines, alcohols, and thiols, leading to the formation of new carbon-heteroatom bonds. This property is particularly useful in the development of novel pharmaceuticals and functional materials.

Recent studies have explored the potential of 4-(bromomethyl)-2,5-dimethyl-octane in the synthesis of bioactive compounds. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of a series of anti-inflammatory agents. The bromomethyl group was used to introduce functional groups that enhance the biological activity and selectivity of these compounds. The results showed promising anti-inflammatory properties with minimal side effects, highlighting the potential of 4-(bromomethyl)-2,5-dimethyl-octane in drug discovery.

In addition to its applications in pharmaceutical research, 4-(Bromomethyl)-2,5-dimethyl-octane has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a precursor for the synthesis of functional polymers with tunable properties. By incorporating 4-(bromomethyl)-2,5-dimethyl-octane into polymer chains, researchers were able to create materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The physical and chemical properties of 4-(Bromomethyl)-2,5-dimethyl-octane have been extensively studied to understand its behavior in different environments. This compound is a colorless liquid with a boiling point of approximately 180°C and a density of around 1.0 g/cm³ at room temperature. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are an important aspect when handling 4-(Bromomethyl)-2,5-dimethyl-octane. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 4-(Bromomethyl)-2,5-dimethyl-octane (CAS No. 1692205-06-3) is a multifaceted compound with significant potential in various fields. Its unique molecular structure and reactive bromomethyl group make it an invaluable intermediate for chemical synthesis and drug development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry and materials science.

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